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Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of H3B-120, a selective, competitive, and allosteric inhibitor of carbamoyl

phosphate synthetase 1 (CPS1).[1][2][3] Accurate preparation of this stock solution is critical for

ensuring reproducible results in downstream applications, including in vitro and in vivo studies

investigating its anti-cancer properties.[1][2][4] This guide includes essential information on the

physicochemical properties of H3B-120, a step-by-step protocol for solubilization in dimethyl

sulfoxide (DMSO), and recommendations for long-term storage to maintain compound integrity.

Introduction
H3B-120 is a potent and highly selective small molecule inhibitor of carbamoyl phosphate

synthetase 1 (CPS1), the rate-limiting enzyme in the urea cycle.[5] CPS1 catalyzes the ATP-

dependent conversion of ammonia and bicarbonate into carbamoyl phosphate.[5] In certain

cancer cells, upregulation of CPS1 is observed, where it plays a crucial role in pyrimidine

synthesis to support tumor growth.[6] H3B-120 inhibits CPS1 with a reported IC50 of 1.5 µM

and a Ki of 1.4 µM, thereby presenting a promising therapeutic strategy for cancers dependent

on this pathway.[1][2][3][7] Due to its hydrophobic nature, H3B-120 is insoluble in water but

soluble in organic solvents like DMSO.[2] This document outlines the standardized procedure

for preparing a concentrated stock solution of H3B-120 in DMSO for research use.
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Physicochemical and Biological Properties of H3B-
120
A summary of the key quantitative data for H3B-120 is presented in the table below. This

information is crucial for accurate stock solution preparation and experimental design.

Property Value References

Molecular Weight 372.49 g/mol [4][8]

Chemical Formula C₁₉H₂₄N₄O₂S [4][8]

CAS Number 2194903-42-7 [1][4]

Mechanism of Action
Selective, competitive, and

allosteric inhibitor of CPS1
[1][2][3]

IC₅₀ 1.5 µM [1][2][3][7]

Kᵢ 1.4 µM [1][2][3][7]

Solubility in DMSO
≥ 10 mM; up to 75 mg/mL

(~201 mM)
[2][9][10]

Appearance Solid powder [4]

Experimental Protocol: Preparation of a 10 mM H3B-
120 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of H3B-120 in DMSO. The

concentration can be adjusted based on experimental needs by modifying the volumes

accordingly.

Materials:

H3B-120 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials
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Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of H3B-120 powder to room

temperature to prevent condensation of moisture.

Weighing H3B-120: Carefully weigh out the desired amount of H3B-120 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.725

mg of H3B-120 (Molecular Weight = 372.49). Calculation: (10 mmol/L) * (1 L/1000 mL) *

(372.49 g/mol ) * (1000 mg/g) * 1 mL = 3.725 mg

Solubilization: Add the appropriate volume of anhydrous DMSO to the weighed H3B-120
powder. For a 10 mM solution from 3.725 mg of powder, add 1 mL of DMSO. It is

recommended to use fresh DMSO as absorbed moisture can reduce the solubility of the

compound.[2]

Mixing: Vortex the solution thoroughly until the H3B-120 powder is completely dissolved.

Gentle warming in a water bath (37°C) and sonication can be used to aid dissolution if

necessary.[10] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles that can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in microcentrifuge

tubes or amber glass vials.[1]

Long-term Storage: Store the aliquots at -20°C for up to one year or at -80°C for up to two

years.[1] When ready to use, thaw an aliquot at room temperature and vortex gently before

making further dilutions in your experimental buffer or media.
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The following diagrams illustrate the mechanism of action of H3B-120 and a typical

experimental workflow for its use.

Mitochondrial Matrix

Ammonia (NH₃)

CPS1

Bicarbonate (HCO₃⁻) 2 ATP

Carbamoyl Phosphate

Urea Cycle & Pyrimidine Synthesis

H3B-120

 Inhibition

Click to download full resolution via product page

Caption: Mechanism of H3B-120 action on the urea cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of H3B-
120 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2546073#how-to-prepare-h3b-120-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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